Cas no 2287262-20-6 (2-Amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287262-20-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6602738
• PubChem ID: 137942727
• Update Time: 2025-06-28

2-Amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287262-20-6
• EN300-6761180
• 2-Amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-amino-2-[3-(2-ethoxyethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C11H19NO3/c1-2-15-4-3-10-5-11(6-10,7-10)8(12)9(13)14/h8H,2-7,12H2,1H3,(H,13,14)
• InChI Key： JQFDSWSFUYWXRO-UHFFFAOYSA-N
• SMILES： O(CC)CCC12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No. 2287262-20-6)

2-Amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287262-20-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate bicyclo[1.1.1]pentanyl backbone and functionalized with amino and ethoxyethyl groups, presents a unique structure that may offer novel pharmacological properties.

The compound's structure consists of a central bicyclo[1.1.1]pentanyl ring, which is a three-membered cyclic structure with two additional carbon atoms attached to one of the bridgehead carbons. This particular scaffold is known for its potential to enhance binding affinity and selectivity in drug design due to its rigid and conformationally restricted nature. The presence of an amino group at the 2-position and a 3-(2-ethoxyethyl) substituent further modifies the compound's chemical properties, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of new therapeutic agents that leverage complex molecular architectures to achieve higher efficacy and lower toxicity. The 2-amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid structure aligns well with this trend, as it combines elements of both lipophilicity and polarizability, which are critical factors in drug-likeness.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases, particularly those involving protein-protein interactions or enzyme inhibition. The bicyclo[1.1.1]pentanyl moiety can serve as a scaffold for designing molecules that mimic natural substrates or inhibitors, thereby disrupting pathological pathways in a targeted manner. Additionally, the ethoxyethyl group may enhance solubility and bioavailability, making it more suitable for clinical use.

Recent studies have begun to explore the pharmacological potential of derivatives of this compound, suggesting that modifications to the amino group or the ethoxyethyl side chain could yield compounds with enhanced therapeutic effects. For instance, researchers have investigated analogs where the amino group is further functionalized into amides or sulfonamides, which can improve binding affinity to biological targets.

The synthesis of 2-amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid presents several challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for both laboratory research and potential clinical trials.

In addition to its pharmacological applications, this compound may also find utility in materials science and industrial chemistry, where its unique structural features could be exploited for the development of novel polymers or catalysts.

The growing body of research on this molecule underscores its importance as a building block for future drug discovery efforts. As more scientists delve into its properties and potential applications, it is likely that new insights will emerge, further solidifying its role in the pharmaceutical landscape.

The future development of derivatives based on 2-amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid will likely focus on optimizing pharmacokinetic profiles and exploring new therapeutic indications. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify compounds with improved efficacy and safety profiles.

In conclusion, 2-amino-2-[3-(2-ethoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287262-20-6) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications.